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Introduction
Methyl 4-phenylpyridine-2-carboxylate is a heterocyclic compound of interest in medicinal

chemistry and materials science due to its substituted pyridine framework. The presence of

both a phenyl group and a methyl ester on the pyridine ring offers potential for diverse chemical

modifications and biological interactions. This technical guide provides a summary of the

known physical and chemical properties of Methyl 4-phenylpyridine-2-carboxylate, based on

currently available data. It should be noted that while computational data for this compound is

accessible, detailed experimental characterization is not widely reported in the reviewed

literature.

Chemical Structure and Properties
The chemical structure of Methyl 4-phenylpyridine-2-carboxylate consists of a pyridine ring

substituted with a phenyl group at the 4-position and a methyl carboxylate group at the 2-

position.

Structure:
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Computed Physical and Chemical Properties
Quantitative data for Methyl 4-phenylpyridine-2-carboxylate is primarily available from

computational predictions. These properties, sourced from the PubChem database, are

summarized in the table below.[1]

Property Value Source

Molecular Formula C13H11NO2 PubChem

Molecular Weight 213.23 g/mol PubChem

XLogP3 2.5 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 2 PubChem

Exact Mass 213.078978 g/mol PubChem

Monoisotopic Mass 213.078978 g/mol PubChem

Topological Polar Surface Area 39.2 Å² PubChem

Heavy Atom Count 16 PubChem

Formal Charge 0 PubChem

Complexity 259 PubChem

Note: The data presented in this table are computationally derived and have not been

experimentally verified in the cited literature.

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of Methyl 4-phenylpyridine-2-
carboxylate is not readily available in the reviewed scientific literature. However, a plausible

synthetic route can be proposed based on general methods for the synthesis of substituted
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pyridine carboxylates. A common approach involves two main steps: the formation of the 4-

phenylpyridine-2-carboxylic acid scaffold, followed by its esterification.

Proposed Synthetic Pathway
A potential synthetic route could involve the following conceptual steps:

Synthesis of 4-phenylpyridine-2-carbonitrile: This could be achieved through a transition

metal-catalyzed cross-coupling reaction, for instance, a Suzuki or Stille coupling between a

dihalopyridine (e.g., 2-chloro-4-iodopyridine) and phenylboronic acid, followed by cyanation.

Hydrolysis to 4-phenylpyridine-2-carboxylic acid: The nitrile can be hydrolyzed to the

corresponding carboxylic acid under acidic or basic conditions.

Esterification: The resulting carboxylic acid can be esterified to the methyl ester using

standard methods, such as Fischer esterification.

General Experimental Protocol: Fischer Esterification of
a Pyridine Carboxylic Acid
The following is a general procedure for the acid-catalyzed esterification of a pyridine

carboxylic acid, which could be adapted for the synthesis of Methyl 4-phenylpyridine-2-
carboxylate from its corresponding carboxylic acid precursor.

Materials:

4-phenylpyridine-2-carboxylic acid

Methanol (anhydrous)

Concentrated Sulfuric Acid (H₂SO₄)

Sodium bicarbonate (saturated solution)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 4-phenylpyridine-2-carboxylic acid in an excess of anhydrous methanol.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

solution while stirring.

Reflux: Heat the reaction mixture to reflux and maintain for several hours. The reaction

progress can be monitored by thin-layer chromatography (TLC).

Work-up:

After cooling to room temperature, remove the excess methanol under reduced pressure.

Neutralize the residue by carefully adding a saturated solution of sodium bicarbonate until

the effervescence ceases.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude methyl ester.

Purification: The crude product can be purified by column chromatography on silica gel or by

recrystallization to yield pure Methyl 4-phenylpyridine-2-carboxylate.

Note: This is a generalized protocol and the specific reaction conditions (e.g., reaction time,

temperature, and purification method) would need to be optimized for this particular substrate.

Mandatory Visualizations
Proposed Synthesis Workflow
The following diagram illustrates a plausible workflow for the synthesis of Methyl 4-
phenylpyridine-2-carboxylate.
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Caption: Proposed workflow for the synthesis of Methyl 4-phenylpyridine-2-carboxylate.

Spectroscopic Data
No experimental spectroscopic data (NMR, IR, Mass Spectrometry) for Methyl 4-
phenylpyridine-2-carboxylate was found in the searched literature. Characterization of this

compound would require obtaining such data upon its synthesis and purification. For reference,

the NIST WebBook provides spectral data for related compounds such as 4-Pyridinecarboxylic

acid, methyl ester, which may offer some comparative insights.[2]

Biological Activity and Signaling Pathways
Currently, there is no specific information available in the reviewed literature regarding the

biological activity or associated signaling pathways for Methyl 4-phenylpyridine-2-
carboxylate. Research into phenyl-pyridine-2-carboxylic acid derivatives has identified them as

potential cell cycle inhibitors with selectivity for cancer cells, suggesting that this class of

compounds may have interesting biological properties worth investigating.[3]

Conclusion
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Methyl 4-phenylpyridine-2-carboxylate is a compound for which physical and chemical

properties are primarily based on computational models. While a plausible synthetic route can

be devised from established chemical principles, detailed experimental procedures and

characterization data are not currently well-documented in the public domain. This guide

provides a foundational understanding of this molecule and highlights the need for further

experimental investigation to fully elucidate its properties and potential applications.

Researchers interested in this compound are encouraged to pursue its synthesis and

characterization to contribute to the scientific knowledge base.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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